4,4'-Oxybis(alpha-(diethylamino)-o-cresol)

• CAS No.: 7494-55-5
• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 2-(diethylaminomethyl)-4-[3-(diethylaminomethyl)-4-hydroxyphenoxy]phenol
• InChI: InChI=1S/C22H32N2O3/c1-5-23(6-2)15-17-13-19(9-11-21(17)25)27-20-10-12-22(26)18(14-20)16-24(7-3)8-4/h9-14,25-26H,5-8,15-16H2,1-4H3
• InChI Key: DQVKKAGWZLCNID-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC(=C1)OC2=CC(=C(C=C2)O)CN(CC)CC)O

Description

The compound referred to as “NIOSH/GP3070000” is a chemical substance listed in the National Institute for Occupational Safety and Health (NIOSH) Pocket Guide to Chemical Hazards. This guide provides essential information about workplace chemicals and their hazards, helping workers and employers recognize and control chemical hazards in the workplace .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation methods for “NIOSH/GP3070000” involve specific synthetic routes and reaction conditions. These methods are detailed in the NIOSH Manual of Analytical Methods (NMAM), which includes sampling and analytical methods for workplace exposure monitoring . The synthetic routes typically involve controlled laboratory conditions to ensure the purity and stability of the compound.

Industrial Production Methods

Industrial production methods for “NIOSH/GP3070000” are designed to scale up the laboratory synthesis to meet industrial demands. These methods often involve large-scale reactors, precise temperature control, and the use of industrial-grade reagents to produce the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions

“NIOSH/GP3070000” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s chemical structure and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions typically involve specific temperatures, pressures, and solvents to facilitate the desired chemical transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. These products are often analyzed using advanced analytical techniques to ensure their purity and identify any by-products .

Scientific Research Applications

“NIOSH/GP3070000” has a wide range of scientific research applications across various fields:

Chemistry: It is used as a reagent in chemical synthesis and analytical chemistry to study reaction mechanisms and develop new compounds.

Biology: The compound is utilized in biological research to investigate cellular processes and interactions at the molecular level.

Medicine: In medical research, “NIOSH/GP3070000” is studied for its potential therapeutic effects and its role in drug development.

Industry: The compound is employed in industrial applications, including the production of advanced materials and the development of new technologies.

Mechanism of Action

The mechanism of action of “NIOSH/GP3070000” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their function, and triggering a cascade of biochemical reactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “NIOSH/GP3070000” include other volatile organic compounds and hazardous chemicals listed in the NIOSH Pocket Guide to Chemical Hazards . These compounds share similar properties and applications but may differ in their specific chemical structures and reactivity.

Uniqueness

“NIOSH/GP3070000” is unique due to its specific chemical structure and the particular reactions it undergoes. Its distinct properties make it valuable for specific research and industrial applications, setting it apart from other similar compounds .